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Compound of Interest

Compound Name:

Cat. No.:

Royal Jelly acid

B191426

L Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for Royal
Jelly acid, also known as 10-hydroxy-2-decenoic acid (10-HDA). The following protocols are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting. While 10-HDA is not classified as a hazardous
substance under GHS/CLP regulations, adherence to standard laboratory safety practices is

crucial.[1]

Chemical and Physical Properties

A summary of the key quantitative data for Royal Jelly acid is presented in the table below for

easy reference.

Property Data Reference
Chemical Formula C10H1803 [1]
Molecular Weight 186.25 g/mol [1][2]
Appearance White to beige powder

Solubility DMSO: 2 mg/mL, clear

Storage Temperature

-20°C

Hazard Classification

Not classified as hazardous

[1]
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Experimental Protocol: Disposal of Royal Jelly Acid

This protocol outlines the step-by-step methodology for the safe disposal of Royal Jelly acid
from a laboratory setting.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat.

e Use chemical-resistant gloves (e.g., nitrile).

o Wear safety glasses or goggles to prevent eye contact.[3]

2. Waste Classification and Segregation:

o Although 10-HDA is not classified as hazardous, it is prudent to treat it as a chemical waste.

» Do not mix Royal Jelly acid waste with other hazardous materials such as heavy metals,
solvents, or strong acids and bases.[4]

e Segregate solid waste (e.g., contaminated gloves, weigh boats) from liquid waste.
3. Solid Waste Disposal:

o Collect any solid waste contaminated with Royal Jelly acid, such as unused powder,
contaminated personal protective equipment (PPE), and weighing papers.

o Place the collected solid waste in a designated, sealed, and clearly labeled chemical waste
container.

e The label should include the name of the chemical ("10-hydroxy-2-decenoic acid" or "Royal
Jelly acid") and the date.

o Dispose of the container through your institution's chemical waste disposal program.

4. Liquid Waste Disposal:
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e For solutions of Royal Jelly acid, consult your local and institutional regulations for disposal.

[2]
» Avoid discharging directly into sewers or drains.[1]

e If local guidelines permit, dilute aqueous solutions of non-hazardous organic acids may be
neutralized to a pH between 7 and 9 before drain disposal, followed by flushing with copious
amounts of water.[4] However, as a precaution, it is recommended to collect all 10-HDA
solutions as chemical waste.

o Collect the liquid waste in a compatible, sealed, and labeled container. The container should
be appropriate for organic acid waste.

o Arrange for pickup and disposal by your institution's environmental health and safety (EHS)
office or equivalent.

5. Spill Cleanup:

« In the event of a spill, ensure the area is well-ventilated.

» For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).
o For larger spills, contain the spill to prevent it from entering drains or watercourses.[2]

o Collect the spilled material and absorbent into a sealed container for chemical waste
disposal.

o Clean the spill area with soap and water.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Royal
Jelly acid.
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Royal Jelly Acid Disposal Workflow

Start: Have Royal Jelly
Acid Waste

Classify Waste:
Solid or Liquid?

Solid Waste: Liquid Waste:
(e.g., powder, contaminated PPE) (e.g., solutions)

Consult Local and
Institutional Regulations

Package in a sealed,
labeled solid waste container.

Drain Disposal
Permitted

Drain Disposal
Not Permitted

If permitted and non-toxic:
Dispose via Institutional Neutralize to pH 7-9 and
Chemical Waste Program dispose down the drain with
copious amounts of water.

Collect as Chemical Waste

Package in a sealed,
labeled liquid waste container.

Dispose via Institutional
Chemical Waste Program

Click to download full resolution via product page

Caption: Logical workflow for the disposal of Royal Jelly acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal Procedures for Royal Jelly Acid (10-
Hydroxy-2-Decenoic Acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191426#royal-jelly-acid-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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